Cas no 61556-91-0 (6-[(methylsulfonyl)oxy]-N-{2-[(methylsulfonyl)oxy]ethyl}hexan-1-aminium chloride)

• Product Name: 6-[(methylsulfonyl)oxy]-N-{2-[(methylsulfonyl)oxy]ethyl}hexan-1-aminium chloride
• CAS No: 61556-91-0
• MF: C₁₀H₂₄ClNO₆S₂
• MW: 353.883660316467
• CID: 1627682
• PubChem ID: 43688
• Update Time: 2025-04-21

6-[(methylsulfonyl)oxy]-N-{2-[(methylsulfonyl)oxy]ethyl}hexan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 6-[(methylsulfonyl)oxy]-N-{2-[(methylsulfonyl)oxy]ethyl}hexan-1-aminium chloride
• 2-methylsulfonyloxyethyl(6-methylsulfonyloxyhexyl)azanium,chloride
• 1-HEXANOL, 6-((2-HYDROXYETHYL)AMINO)-, DIMETHANESULFONATE (ester), HYDROCHLORIDE
• 6-((2-Hydroxyethyl)amino)-1-hexanol dimethanesulfonate hydrochloride
• 61556-91-0

• Inchi： 1S/C10H23NO6S2.ClH/c1-18(12,13)16-9-6-4-3-5-7-11-8-10-17-19(2,14)15;/h11H,3-10H2,1-2H3;1H
• InChI Key： JBIFHCUWHNDOPZ-UHFFFAOYSA-N
• SMILES： [Cl-].S(C)(=O)(=O)OCC[NH2+]CCCCCCOS(C)(=O)=O

Computed Properties

• Exact Mass: 328.8856
• Monoisotopic Mass: 353.0733575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 100.84